Cas no 88330-63-6 (Benzene, 2-chloro-1-isocyanato-3-(trifluoromethyl)-)

Benzene, 2-chloro-1-isocyanato-3-(trifluoromethyl)-, is a specialized aromatic compound featuring both isocyanate and chloro-substituted trifluoromethyl functional groups. Its reactive isocyanate moiety makes it a valuable intermediate in organic synthesis, particularly for forming ureas, carbamates, and other nitrogen-containing derivatives. The presence of the electron-withdrawing trifluoromethyl group enhances its utility in pharmaceuticals and agrochemicals by influencing reactivity and stability. The chloro substituent further allows for selective functionalization via cross-coupling or nucleophilic substitution. This compound is particularly suited for applications requiring precise structural modifications under controlled conditions, offering versatility in fine chemical and material science research. Proper handling is essential due to its potential sensitivity to moisture and reactivity.

Benzene, 2-chloro-1-isocyanato-3-(trifluoromethyl)- structure

88330-63-6 structure

Product Name:Benzene, 2-chloro-1-isocyanato-3-(trifluoromethyl)-

CAS No:88330-63-6

MF:C₈H₃ClF₃NO

MW:221.563731431961

MDL:MFCD28359385

CID:636952

PubChem ID:13144015

Update Time:2025-06-08

Benzene, 2-chloro-1-isocyanato-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzene, 2-chloro-1-isocyanato-3-(trifluoromethyl)-
- 2-Chloro-1-isocyanato-3-(trifluoromethyl)benzene (ACI)
- 2-Chloro-3-(trifluoromethyl)phenyl isocyanate
- DTXSID00521629
- 2-Chloro-1-isocyanato-3-(trifluoromethyl)benzene
- 88330-63-6
- SCHEMBL1513863
- D81025
- AKOS037649405
- DB-192447
- Benzene, 2-chloro-1-isocyanato-3-(trifluoromethyl)
- UHXHJYYNTMWKMG-UHFFFAOYSA-N
- MFCD28359385
- 8DYV227ZPD
- BS-18207
- MDL： MFCD28359385
- Inchi： 1S/C8H3ClF3NO/c9-7-5(8(10,11)12)2-1-3-6(7)13-4-14/h1-3H
- InChI Key： UHXHJYYNTMWKMG-UHFFFAOYSA-N
- SMILES： O=C=NC1C(Cl)=C(C(F)(F)F)C=CC=1

Computed Properties

Exact Mass: 220.9855259g/mol
Monoisotopic Mass: 220.9855259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 29.4Å²

Benzene, 2-chloro-1-isocyanato-3-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GB638-100mg	Benzene, 2-chloro-1-isocyanato-3-(trifluoromethyl)-	88330-63-6	98%	100mg	1205CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GB638-250mg	Benzene, 2-chloro-1-isocyanato-3-(trifluoromethyl)-	88330-63-6	98%	250mg	3308CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GB638-50mg	Benzene, 2-chloro-1-isocyanato-3-(trifluoromethyl)-	88330-63-6	98%	50mg	828.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GB638-1g	Benzene, 2-chloro-1-isocyanato-3-(trifluoromethyl)-	88330-63-6	98%	1g	6210.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GB638-200mg	Benzene, 2-chloro-1-isocyanato-3-(trifluoromethyl)-	88330-63-6	98%	200mg	2070.0CNY	2021-07-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C922287-100mg	2-Chloro-1-isocyanato-3-(trifluoromethyl)benzene	88330-63-6	98%	100mg	￥1,035.00	2022-09-29
abcr	AB547707-250 mg	2-Chloro-1-isocyanato-3-(trifluoromethyl)benzene; .	88330-63-6		250mg	€469.30	2023-06-13
abcr	AB547707-1 g	2-Chloro-1-isocyanato-3-(trifluoromethyl)benzene; .	88330-63-6		1g	€1025.10	2023-06-13
eNovation Chemicals LLC	D639557-5g	2-chloro-1-isocyanato-3-(trifluoromethyl)benzene	88330-63-6	95%	5g	$650	2023-09-03
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